(E)-2-((E)-(furan-2-ylmethylene)hydrazono)-5-(2-hydroxyethyl)thiazolidin-4-one

• IUPAC Name: (2E)-2-[(E)-furan-2-ylmethylidenehydrazinylidene]-5-(2-hydroxyethyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C10H11N3O3S/c14-4-3-8-9(15)12-10(17-8)13-11-6-7-2-1-5-16-7/h1-2,5-6,8,14H,3-4H2,(H,12,13,15)/b11-6+
• InChI Key: WLAJEDWXWUXBGR-IZZDOVSWSA-N
• Canonical SMILES: C1=COC(=C1)C=NN=C2NC(=O)C(S2)CCO
• Isomeric SMILES: C1=COC(=C1)/C=N/N=C/2\NC(=O)C(S2)CCO
• Molecular Formula: C10H11N3O3S
• Molecular Weight: 253.28 g/mol

Description

(E)-2-((E)-(furan-2-ylmethylene)hydrazono)-5-(2-hydroxyethyl)thiazolidin-4-one, also known as FHT, is a thiazolidinone derivative that has gained attention due to its potential therapeutic applications. It possesses a unique chemical structure that makes it a promising candidate for drug development.

Scientific Research Applications

Antimicrobial and Cytotoxic Activities

A series of compounds related to (E)-2-((E)-(furan-2-ylmethylene)hydrazono)-5-(2-hydroxyethyl)thiazolidin-4-one have shown significant antimicrobial and cytotoxic activities. These compounds have been effective in inhibiting the growth of various bacterial and fungal strains. For instance, some derivatives demonstrated considerable antibiotic activity against B. subtilis and C. albicans. Additionally, certain compounds displayed effectiveness in inhibiting human erythromyeloblastoid leukemia (K-562) and human lung carcinoma (NCI-H292) cell lines (Feitoza et al., 2012).

Antifibrotic and Anticancer Action

Amino(imino)thiazolidinone derivatives, closely related to the compound , have shown promising antifibrotic and anticancer activities. These derivatives were synthesized using a combination of cyclocondensation and Knoevenagel condensation reactions. Some of these compounds significantly reduced the viability of fibroblasts without possessing an anticancer effect. However, others displayed high antifibrotic activity levels, comparable to known drugs, and did not scavenge superoxide radicals (Kaminskyy et al., 2016).

Structural Studies and Molecular Docking

Studies on related thiazolidin-4-one derivatives include molecular and solid-state structure analysis, X-ray powder diffraction, and density functional theory (DFT) computations. These studies are crucial for understanding the chemical and physical properties of these compounds, which can aid in their application in various scientific research areas. Molecular docking studies have been performed to understand the extent of hydrogen bonding and binding affinities, providing insights into potential biological targets (Rahmani et al., 2017).

Potential Anti-Inflammatory Agents

Some novel thiazole compounds, structurally related to the compound , have been synthesized and evaluated for their potential anti-inflammatory properties. These studies include the synthesis of derivatives and their biological evaluation, which could pave the way for new anti-inflammatory therapies (Helal et al., 2013).